Cas no 2248301-09-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-4-[(methylcarbamoyl)amino]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-4-[(methylcarbamoyl)amino]benzoate
• CAS No: 2248301-09-7
• MF: C₁₇H₁₂ClN₃O₅
• MW: 373.747282981873
• CID: 6327211
• PubChem ID: 165731182
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-4-[(methylcarbamoyl)amino]benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-4-[(methylcarbamoyl)amino]benzoate
• EN300-6519583
• 2248301-09-7

• Inchi： 1S/C17H12ClN3O5/c1-19-17(25)20-9-6-7-12(13(18)8-9)16(24)26-21-14(22)10-4-2-3-5-11(10)15(21)23/h2-8H,1H3,(H2,19,20,25)
• InChI Key： OQYRTKSLHYGKLQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)NC(NC)=O

Computed Properties

• Exact Mass: 373.0465482g/mol
• Monoisotopic Mass: 373.0465482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-4-[(methylcarbamoyl)amino]benzoate

Compound 2248301-09-7: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-4-[(methylcarbamoyl)amino]benzoate

The compound with CAS number 2248301-09-7, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-4-[(methylcarbamoyl)amino]benzoate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoate group with an isoindole moiety, making it a promising candidate for various applications in drug discovery and material science.

The isoindole ring system in this compound plays a crucial role in its chemical properties. Isoindoles are known for their stability and versatility, often serving as scaffolds in the development of bioactive molecules. The presence of the benzoate group further enhances the compound's reactivity and selectivity, making it an attractive target for researchers exploring new therapeutic agents.

Recent studies have highlighted the potential of this compound in the development of anti-inflammatory and anti-cancer agents. Researchers have found that the compound exhibits significant inhibitory activity against key enzymes involved in inflammation and tumor growth. These findings suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro derivatives could be a valuable addition to the arsenal of chemotherapeutic agents.

In addition to its pharmacological applications, this compound has also been explored for its potential in material science. The isoindole moiety has been shown to enhance the mechanical properties of polymers when incorporated into their structure. This makes the compound a promising candidate for developing advanced materials with improved durability and flexibility.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have developed efficient methodologies to synthesize this compound, ensuring high yields and purity. These advancements have made it easier to study the compound's properties and explore its applications in various fields.

One of the most exciting developments involving this compound is its potential use in targeted drug delivery systems. The benzoate group can be modified to attach targeting ligands, enabling the delivery of therapeutic agents directly to specific cells or tissues. This approach could significantly improve the efficacy of treatments while minimizing side effects.

The isoindole ring system also contributes to the compound's ability to form stable complexes with metal ions. This property has led to investigations into its use as a chelating agent in metalloenzyme inhibitors and catalysts. The ability to coordinate with metal ions opens up new possibilities for applications in catalysis and biochemistry.

Furthermore, recent computational studies have provided insights into the electronic structure of this compound, revealing its potential as a semiconductor material. The conjugated system within the isoindole moiety allows for efficient electron transport, making it a candidate for use in organic electronics and optoelectronic devices.

In conclusion, the compound with CAS number 2248301-09-7 represents a versatile molecule with a wide range of potential applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers seeking innovative solutions in drug discovery, material science, and beyond.